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Compound of Interest

Compound Name: 1,7-Dimethyluric Acid-d3

Cat. No.: B1140647

This guide provides an in-depth overview of the recommended storage and stability conditions
for 1,7-Dimethyluric Acid-d3, a deuterated metabolite of caffeine. It is intended for
researchers, scientists, and professionals in drug development who utilize this compound as an
internal standard or for other research purposes.

Introduction

1,7-Dimethyluric Acid-d3 is the deuterated analog of 1,7-Dimethyluric Acid, a primary
metabolite of caffeine.[1][2] The incorporation of deuterium isotopes (d3) on one of the methyl
groups provides a distinct mass signature, making it an ideal internal standard for mass
spectrometry-based bioanalytical methods. Understanding its storage and stability is critical to
ensure the accuracy and reproducibility of experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of 1,7-Dimethyluric Acid-d3 is presented in
the table below.
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Property Value

7,9-Dihydro-1-(methyl-d3)-7-methyl-1H-purine-
2,6,8(3H)-trione

Chemical Name

Synonyms 1,7-DMU-d3
CAS Number 1189713-08-3
Molecular Formula C7HsD3N40s3
Molecular Weight 199.18 g/mol
Appearance Light Grey Solid
Purity Typically >98%
Solubility Soluble in DMSO

Recommended Storage Conditions

The recommended storage conditions for 1,7-Dimethyluric Acid-d3, as compiled from various
suppliers, are summarized below. Adherence to these conditions is crucial for maintaining the
integrity of the compound over time.

Condition Temperature Duration

= 4 years (for the non-
Long-term Storage -20°C
deuterated form)[1]

Short-term Storage 2-8°C (Refrigerator) Suitable for brief periods

" . Generally stable for the
Shipping Ambient Temperature . o
duration of shipping

Stability Profile

While specific, long-term stability studies on 1,7-Dimethyluric Acid-d3 are not extensively
published in the public domain, the stability of its non-deuterated analog, 1,7-Dimethyluric Acid,
is reported to be at least four years when stored at -20°C.[1]
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The deuterium labeling on the methyl group is on a non-exchangeable position, which imparts
high isotopic stability. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen
(C-H) bond, which can contribute to increased metabolic stability.

Thermal Stability

Based on the available data for the non-deuterated form and general characteristics of similar
purine compounds, 1,7-Dimethyluric Acid-d3 is expected to be a thermally stable solid. A
safety data sheet for a heavily isotopically labeled analog of 1,7-Dimethyluric acid indicates
good thermal stability, with no decomposition observed under normal use conditions.

Stability in Solution

Once dissolved, particularly in protic solvents, the stability of the compound may be reduced
compared to its solid state. It is recommended to prepare solutions fresh and store them at low
temperatures for short durations. For longer-term storage of solutions, freezing at -20°C or
-80°C is advisable. The stability in specific solvents should be validated experimentally if it is a
critical parameter for the intended application.

Experimental Protocols

While specific experimental protocols for the stability testing of 1,7-Dimethyluric Acid-d3 are
not readily available, a general workflow for handling and assessing the stability of this and
similar isotopically labeled standards is provided below.

General Handling Workflow

The following diagram illustrates a standard workflow for the handling and use of 1,7-
Dimethyluric Acid-d3 in a research setting.
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Caption: General workflow for handling 1,7-Dimethyluric Acid-d3.

Stability Assessment Protocol

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1140647?utm_src=pdf-body-img
https://www.benchchem.com/product/b1140647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

A logical workflow for assessing the stability of 1,7-Dimethyluric Acid-d3 under specific

conditions is outlined below. This protocol can be adapted based on the experimental

requirements.

Experiment Setup

Prepare a Concentrated Stock Solution

l

Aliquot into Multiple Vials

l

Expose Vials to Different Conditions
(e.g., Temperature, Light, Humidity)

Time-Poiit Analysis

At Defined Time Intervals, Collect a Vial
from Each Condition

l

Analyze Purity and Concentration
(e.g., by LC-MS)

l

Compare with a Control Sample Stored
under Optimal Conditions (-80°C)

Data E%\Iuation

Plot Purity/Concentration vs. Time

l

Determine Degradation Rate and Shelf-Life
under Each Condition
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Caption: Protocol for assessing the stability of 1,7-Dimethyluric Acid-d3.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 1,7-Dimethyluric Acid-d3 is not widely available,
the SDS for structurally related compounds, such as 1,3-Dimethyluric Acid, indicates that they
are not classified as hazardous substances. However, standard laboratory safety precautions
should always be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat, when handling the solid compound and its solutions.

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area or in a chemical fume hood.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Logical Relationship of Stability Factors

The stability of 1,7-Dimethyluric Acid-d3 is influenced by several interconnected factors. The
following diagram illustrates these relationships.
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Caption: Factors influencing the stability of 1,7-Dimethyluric Acid-d3.

Conclusion
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1,7-Dimethyluric Acid-d3 is a stable isotopically labeled compound that is essential for
various bioanalytical applications. For optimal long-term stability, it is recommended to store the
solid compound at -20°C. Solutions should be prepared fresh, and for storage, they should be
kept at low temperatures. While specific stability data for the deuterated form is limited,
information from its non-deuterated analog and general chemical principles provide a strong
basis for its handling and storage to ensure its integrity and performance in research
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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